![molecular formula C18H29N9 B5653901 6-(4-{4-methyl-5-[(4-methylpiperazin-1-yl)methyl]-4H-1,2,4-triazol-3-yl}piperidin-1-yl)pyrimidin-4-amine](/img/structure/B5653901.png)
6-(4-{4-methyl-5-[(4-methylpiperazin-1-yl)methyl]-4H-1,2,4-triazol-3-yl}piperidin-1-yl)pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Introduction The chemical compound belongs to a class of heterocyclic organic compounds featuring pyrimidin-4-amine as a core structure, often associated with various biological activities. Similar compounds have been studied extensively for their pharmacological properties, and synthetic pathways have been established to facilitate their development for various applications, excluding drug use and dosage.
Synthesis Analysis Synthesis of similar compounds typically involves nucleophilic substitution reactions, condensation, and cyclization steps, ensuring the attachment of various substituents to the pyrimidin-4-amine scaffold. For example, Mattioda et al. (1975) synthesized a series of 4-piperazinopyrimidines, which could resemble the synthetic pathway for our compound (Mattioda et al., 1975).
Molecular Structure Analysis The structure of compounds similar to the one often involves complex interactions between different rings and substituents, contributing to their biological activity. Crystal structure analysis, such as X-ray diffraction, helps in understanding these interactions and the spatial arrangement of atoms within the molecule. Murugavel et al. (2014) provided insights into the molecular conformation and supramolecular chains through structural analysis (Murugavel et al., 2014).
Chemical Reactions and Properties The chemical behavior of these compounds can vary significantly based on their functional groups and molecular structure. Their reactions may include nucleophilic substitution, cyclization, and interaction with various reagents, affecting their chemical stability and reactivity. For instance, compounds with similar structures have shown different degrees of reactivity towards nucleophilic displacement and cyclization reactions.
Physical Properties Analysis Physical properties such as melting point, solubility, and crystal structure are crucial for understanding the compound's behavior in various environments. These properties are determined by the molecular structure and can significantly affect the compound's application and handling.
Chemical Properties Analysis Chemical properties, including acidity, basicity, and reactivity towards different chemical reagents, are influenced by the molecular framework and substituents present in the compound. These properties play a critical role in the compound's biological activity and interaction with biological targets.
References:
properties
IUPAC Name |
6-[4-[4-methyl-5-[(4-methylpiperazin-1-yl)methyl]-1,2,4-triazol-3-yl]piperidin-1-yl]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N9/c1-24-7-9-26(10-8-24)12-17-22-23-18(25(17)2)14-3-5-27(6-4-14)16-11-15(19)20-13-21-16/h11,13-14H,3-10,12H2,1-2H3,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAPXMIZJBUDUMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=NN=C(N2C)C3CCN(CC3)C4=NC=NC(=C4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-{4-methyl-5-[(4-methylpiperazin-1-yl)methyl]-4H-1,2,4-triazol-3-yl}piperidin-1-yl)pyrimidin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.